Cas no 72976-16-0 (3-phenylpentanedihydrazide)

• Product Name: 3-phenylpentanedihydrazide
• CAS No: 72976-16-0
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 977699
• PubChem ID: 232610
• Update Time: 2025-04-19

3-phenylpentanedihydrazide Chemical and Physical Properties

Names and Identifiers

• 3-phenylpentanedihydrazide
• NSC-30303
• DTXSID20283191
• NSC30303
• 72976-16-0

• Inchi： 1S/C11H16N4O2/c12-14-10(16)6-9(7-11(17)15-13)8-4-2-1-3-5-8/h1-5,9H,6-7,12-13H2,(H,14,16)(H,15,17)
• InChI Key： NMMIPXKBYYWNPT-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)CC(NN)=O)NN

Computed Properties

• Exact Mass: 236.12748
• Monoisotopic Mass: 236.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.232
• Boiling Point: 589.2°C at 760 mmHg
• Flash Point: 310.2°C
• Refractive Index: 1.582
• PSA: 110.24